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Compound of Interest

Compound Name: Tetrahydrofurfuryl chloride

CAS No.: 3003-84-7

Cat. No.: B1346647

Get Quote

Introduction: The Strategic Role of
Tetrahydrofurfuryl Chloride
Tetrahydrofurfuryl chloride (THFC), with the chemical formula C₅H₉ClO, is a versatile cyclic

halide that serves as a pivotal building block in modern organic synthesis.[1] Structurally, it

comprises a stable five-membered tetrahydrofuran ring appended with a reactive chloromethyl

group at the 2-position.[1] This combination of a stable, polar heterocyclic moiety and a primary

alkyl chloride functional group makes it an invaluable synthon for introducing the

tetrahydrofurfuryl group into more complex molecular architectures.[1][2] Its primary utility

stems from its role as an alkylating agent in a variety of nucleophilic substitution reactions.[1][3]

[4]

While it is a primary alkyl halide, and thus favors bimolecular nucleophilic substitution (SN2)

pathways, its reactivity is moderated.[1] Research indicates that the chlorine atom in THFC is

significantly less reactive than in its aromatic analog, furfuryl chloride, due to the saturated

nature of the tetrahydrofuran ring, which lacks the capacity for resonance stabilization of the
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transition state.[1] This nuanced reactivity profile means that reactions involving THFC may

require more forcing conditions, such as higher temperatures or stronger nucleophiles, but can

also offer a degree of selectivity.[1] These characteristics have established THFC as a key

intermediate in the synthesis of fine chemicals, particularly for the development of

pharmaceuticals and agrochemicals.[2][5][6][7]

This guide provides an in-depth exploration of THFC's applications, focusing on the causality

behind experimental choices and offering detailed, field-proven protocols for its use in key

synthetic transformations.

Property Value Source

CAS Number 3003-84-7 [2][5]

Molecular Formula C₅H₉ClO [2][8][9]

Molecular Weight 120.58 g/mol [2][8][9]

Appearance Colorless to light yellow liquid [2][5]

Boiling Point 150-151 °C [2][7][10]

Density ~1.11 g/mL at 25 °C [2][7][10]

Refractive Index n20/D ~1.455 [7][10]

Solubility

Not miscible or difficult to mix

with water; soluble in organic

solvents.

[5][7]

Core Application I: Nucleophilic Substitution for
Heteroatom Functionalization
The chloromethyl group of THFC is a classic electrophilic site for SN2 reactions. This pathway

is fundamental to constructing C-O and C-N bonds, which are ubiquitous in pharmaceutically

active molecules.

A. Synthesis of Tetrahydrofurfuryl Ethers
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The Williamson ether synthesis, reacting an alkoxide with an alkyl halide, is a textbook method

for forming ethers. When applying this to THFC, careful consideration of its moderated

reactivity is essential for success. Direct substitution with neutral alcohols is exceedingly slow;

activation of the alcohol to its corresponding alkoxide is required.[1][11]

Causality Behind the Protocol:

Base Selection: A strong base like sodium hydride (NaH) is used to completely deprotonate

the alcohol, generating the highly nucleophilic alkoxide in situ. This is critical to drive the

reaction forward, given THFC's lower reactivity.

Solvent Choice: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or

Dimethylformamide (DMF) are ideal. They readily dissolve the alkoxide salt and do not

possess acidic protons that would quench the nucleophile.

Temperature Control: Heating is often necessary to achieve a reasonable reaction rate.

However, excessive temperatures can favor the competing E2 elimination pathway, leading

to the formation of 2-methylenetetrahydrofuran as a byproduct.[11] Monitoring the reaction

by TLC or GC is crucial to determine the optimal balance.

Alternative Leaving Groups: For particularly hindered or unreactive alcohols, reaction

efficiency can be dramatically improved by converting the corresponding tetrahydrofurfuryl

alcohol to a mesylate or tosylate intermediate, which are far better leaving groups than

chloride.[11]

Reactants Transition State

Products

R-O⁻ (Alkoxide) [R-O···CH₂(THF)···Cl]⁻
Sɴ2 Attack

Tetrahydrofurfuryl Chloride

R-O-CH₂(THF)
(Tetrahydrofurfuryl Ether)

Cl⁻

Loss of Leaving Group

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1346647
https://pmc.ncbi.nlm.nih.gov/articles/PMC4981047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4981047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4981047/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: SN2 mechanism for Williamson ether synthesis using THFC.

Protocol 1: Synthesis of Benzyl Tetrahydrofurfuryl Ether

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and a nitrogen inlet. Maintain a positive pressure of

nitrogen throughout the reaction.

Reagent Preparation: In the flask, add sodium hydride (1.2 eq., 60% dispersion in mineral

oil) to anhydrous THF. Cool the suspension to 0 °C in an ice bath.

Alkoxide Formation: Slowly add benzyl alcohol (1.0 eq.) dropwise to the stirred NaH

suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature

and stir for an additional 30 minutes until hydrogen evolution ceases.

Addition of THFC: Add Tetrahydrofurfuryl chloride (1.1 eq.) to the reaction mixture via

syringe.

Reaction: Heat the mixture to reflux (approx. 66 °C) and monitor the reaction progress using

Thin Layer Chromatography (TLC). The reaction may take 12-24 hours.

Work-up: After completion, cool the reaction to 0 °C and cautiously quench with slow,

dropwise addition of water to destroy excess NaH. Transfer the mixture to a separatory

funnel and dilute with diethyl ether.

Extraction: Wash the organic layer sequentially with water (2x) and saturated brine (1x).

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate under reduced pressure. Purify the resulting crude oil via flash column

chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure

ether.

B. Synthesis of Tetrahydrofurfuryl Amines
Direct alkylation of ammonia or amines with THFC is a straightforward approach to C-N bond

formation but is plagued by a significant drawback: overalkylation.[1] The primary amine
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product is itself a nucleophile and can compete with the starting amine for the remaining THFC,

leading to a mixture of primary, secondary, and even tertiary amines, which can be difficult to

separate.

Causality Behind the Protocol:

Stoichiometry: Using a large excess of the amine nucleophile (e.g., 5-10 equivalents or using

it as the solvent) can statistically favor the formation of the desired mono-alkylated product.

Alternative Strategy - Reductive Amination: A more controlled and often preferred industrial

method is the reductive amination of tetrahydrofurfuryl alcohol.[12][13] This involves the

oxidation of the alcohol to the corresponding aldehyde, which then forms an imine with the

desired amine, followed by reduction to the final product.[12][14] This sequence avoids the

issue of overalkylation entirely. For instance, reacting furfuryl alcohol with ammonia in the

presence of H₂ and a Raney® Nickel catalyst can yield tetrahydrofurfurylamine with high

selectivity.[13]

Tetrahydrofurfuryl Chloride

Primary Amine
(Product)

+ NH₃ (1st Alkylation)

NH₃

Secondary Amine
(Byproduct)

+ THFC (Overalkylation)

Tertiary Amine
(Byproduct)

+ THFC (Overalkylation)

Click to download full resolution via product page
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Caption: Direct amination of THFC showing the problematic overalkylation pathway.

Protocol 2: Synthesis of Tetrahydrofurfurylamine (via Direct Alkylation)

Apparatus Setup: In a sealed pressure vessel equipped with a magnetic stir bar, add

Tetrahydrofurfuryl chloride (1.0 eq.).

Reaction: Cool the vessel in a dry ice/acetone bath and carefully condense a large excess of

anhydrous ammonia (approx. 10 eq.) into it.

Heating: Seal the vessel and allow it to warm to room temperature behind a blast shield.

Heat the vessel to 60-80 °C. The internal pressure will increase significantly; ensure the

vessel is rated for the expected pressure.

Monitoring: Maintain heating for 24-48 hours.

Work-up: Cool the vessel thoroughly to below ammonia's boiling point (-33 °C) before

carefully venting the excess ammonia in a well-ventilated fume hood.

Isolation: Add aqueous NaOH to the residue to liberate the free amine and extract with a

suitable organic solvent (e.g., dichloromethane).

Purification: Dry the organic extracts, concentrate, and purify the resulting mixture of amines

by fractional distillation or column chromatography. Note: Due to overalkylation, yields of the

primary amine may be moderate.

Core Application II: Grignard Reagent Formation for
C-C Bonds
The conversion of THFC into its corresponding Grignard reagent, (tetrahydrofuran-2-

yl)methylmagnesium chloride, opens the door to a vast array of carbon-carbon bond-forming

reactions. This transformation converts the electrophilic carbon of the C-Cl bond into a highly

nucleophilic one.[15]

Causality Behind the Protocol:
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Anhydrous Conditions: Grignard reagents are exceptionally strong bases and will be

instantly quenched by any protic source, including water from the atmosphere or residual

moisture in the solvent or on the glassware.[16] Therefore, all glassware must be rigorously

dried, and anhydrous solvents must be used.

Solvent Role: Ethereal solvents like THF or diethyl ether are essential.[16] The lone pair

electrons on the ether oxygen coordinate to the magnesium atom, stabilizing the Grignard

reagent in solution and preventing its precipitation.[16]

Initiation: The reaction between the alkyl halide and the magnesium metal surface can

sometimes be difficult to initiate.[17] This can be overcome by adding a small crystal of

iodine, which activates the magnesium surface, or by crushing the magnesium turnings in

situ to expose a fresh, unoxidized surface.

Grignard Formation

Reaction with Ketone

Tetrahydrofurfuryl
Chloride

(THF)CH₂-MgCl+ Mg⁰ / Anhydrous Ether

Mg⁰

R₂C(O⁻Mg⁺Cl)-CH₂(THF)

+ Ketone

R₂C=O

R₂C(OH)-CH₂(THF)
(Tertiary Alcohol)+ H₃O⁺

H₃O⁺

Workup

Click to download full resolution via product page

Caption: Workflow for the formation and reaction of a THFC-derived Grignard reagent.
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Protocol 3: Synthesis of 1,1-dimethyl-1-((tetrahydrofuran-2-yl)methyl)ethanol

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic

stir bar, reflux condenser, nitrogen inlet, and a pressure-equalizing dropping funnel.

Initiation: Place magnesium turnings (1.5 eq.) and a small crystal of iodine in the flask.

Gently heat the flask with a heat gun under a flow of nitrogen until violet iodine vapors are

observed, then allow to cool.

Grignard Formation: Add anhydrous THF to the flask to cover the magnesium. In the

dropping funnel, prepare a solution of Tetrahydrofurfuryl chloride (1.0 eq.) in anhydrous

THF. Add a small portion (approx. 10%) of the THFC solution to the magnesium suspension.

The reaction should initiate, evidenced by bubbling and a gentle exotherm. If it does not

start, gentle heating may be required.

Addition: Once the reaction is initiated, add the remaining THFC solution dropwise at a rate

that maintains a gentle reflux.

Completion: After the addition is complete, continue to stir the gray, cloudy mixture at room

temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

Reaction with Electrophile: Cool the Grignard solution to 0 °C. Add a solution of anhydrous

acetone (1.0 eq.) in anhydrous THF dropwise via the dropping funnel. A vigorous reaction will

occur.

Work-up: After the addition is complete, stir for an additional hour at room temperature.

Then, cautiously quench the reaction by slowly adding saturated aqueous ammonium

chloride solution.

Extraction & Purification: Extract the aqueous layer with diethyl ether (3x). Combine the

organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. Purify the resulting

tertiary alcohol by distillation or column chromatography.

Safety and Handling
Tetrahydrofurfuryl chloride is a hazardous chemical that requires careful handling in a

controlled laboratory environment.
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Hazards: It is a flammable liquid and vapor.[8][18][19][20] It causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[8][19][20]

Handling:

Work only in a well-ventilated chemical fume hood.[18][19]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[5][18]

Keep away from heat, sparks, open flames, and other ignition sources.[18][19] Use non-

sparking tools and explosion-proof equipment.[18][19]

Ground and bond containers when transferring material to prevent static discharge.[18]

[19]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like oxidizing agents.[2][8][19] Recommended storage temperature

is often 2-8 °C.[2][5][10]

First Aid: In case of contact, immediately flush eyes or skin with plenty of water for at least 15

minutes and seek medical attention.[8][19] If inhaled, move to fresh air.[18][19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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